![molecular formula C21H14BrClN2O2 B5184021 N-[4-(1,3-benzoxazol-2-yl)benzyl]-5-bromo-2-chlorobenzamide](/img/structure/B5184021.png)
N-[4-(1,3-benzoxazol-2-yl)benzyl]-5-bromo-2-chlorobenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[4-(1,3-benzoxazol-2-yl)benzyl]-5-bromo-2-chlorobenzamide, commonly known as BB-94, is a chemical compound that belongs to the family of hydroxamic acids. It is a potent inhibitor of matrix metalloproteinases (MMPs), a group of enzymes that play a crucial role in tissue remodeling, angiogenesis, and inflammation. BB-94 has been extensively studied for its potential applications in cancer therapy, wound healing, and tissue engineering.
Mechanism of Action
BB-94 inhibits N-[4-(1,3-benzoxazol-2-yl)benzyl]-5-bromo-2-chlorobenzamide by binding to the active site of the enzyme and preventing the cleavage of extracellular matrix proteins such as collagen, elastin, and fibronectin. This leads to a decrease in tissue remodeling and angiogenesis, which are essential processes for tumor growth and metastasis.
Biochemical and Physiological Effects:
BB-94 has been shown to have several biochemical and physiological effects, including inhibition of tumor growth and metastasis, promotion of wound healing, and regulation of inflammation. It has also been shown to enhance the survival and differentiation of stem cells in tissue engineering applications.
Advantages and Limitations for Lab Experiments
One of the main advantages of BB-94 is its high potency and selectivity for MMP inhibition. It has been shown to have minimal off-target effects and can be used at low concentrations. However, BB-94 is also known to be unstable in aqueous solutions and can undergo hydrolysis, which can limit its use in certain experiments.
Future Directions
For BB-94 research include the development of more stable analogs, investigation of its effects on other pathways, and optimization of its use in tissue engineering and regenerative medicine.
Synthesis Methods
BB-94 can be synthesized by reacting 5-bromo-2-chlorobenzoyl chloride with N-(2-aminoethyl)-2-aminobenzamide in the presence of sodium carbonate and 1,3-benzoxazole. The reaction yields BB-94 as a white crystalline powder with a purity of more than 95%.
Scientific Research Applications
BB-94 has been widely used in scientific research to investigate the role of N-[4-(1,3-benzoxazol-2-yl)benzyl]-5-bromo-2-chlorobenzamide in various physiological and pathological processes. It has been shown to inhibit the activity of several N-[4-(1,3-benzoxazol-2-yl)benzyl]-5-bromo-2-chlorobenzamide, including MMP-1, MMP-2, MMP-3, MMP-7, MMP-9, and MMP-13. BB-94 has also been used to study the effects of MMP inhibition on tumor growth, metastasis, and angiogenesis.
properties
IUPAC Name |
N-[[4-(1,3-benzoxazol-2-yl)phenyl]methyl]-5-bromo-2-chlorobenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H14BrClN2O2/c22-15-9-10-17(23)16(11-15)20(26)24-12-13-5-7-14(8-6-13)21-25-18-3-1-2-4-19(18)27-21/h1-11H,12H2,(H,24,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MYWDOACDILJQQO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)N=C(O2)C3=CC=C(C=C3)CNC(=O)C4=C(C=CC(=C4)Br)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H14BrClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
441.7 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[4-(1,3-benzoxazol-2-yl)benzyl]-5-bromo-2-chlorobenzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.